Cas no 2172468-36-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid
• CAS No: 2172468-36-7
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6389168
• PubChem ID: 165777304
• Update Time: 2025-05-24

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid
• EN300-1550999
• 2172468-36-7
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylbut-2-ynamido]acetic acid

• Inchi： 1S/C27H22N2O5/c30-25(29(17-26(31)32)19-9-2-1-3-10-19)15-8-16-28-27(33)34-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h1-7,9-14,24H,16-18H2,(H,28,33)(H,31,32)
• InChI Key： ZQQMTMOQRYKPHJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic Acid: A Comprehensive Overview

The compound 2172468-36-7, also known as 2-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbut-2-ynamidoacetic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 2172468-36-7 is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in stabilizing the molecule during various chemical reactions. Additionally, the presence of a phenyl group attached to the nitrogen atom introduces aromaticity and enhances the molecule's stability. The butynamide moiety further adds versatility to the compound, enabling it to participate in diverse chemical transformations.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl-based compounds in drug delivery systems. Researchers have explored the use of this compound as a carrier for bioactive molecules, leveraging its ability to form stable complexes with drugs. This property makes it an ideal candidate for targeted drug delivery, where precise control over drug release is critical. Furthermore, the phenyl group's electron-withdrawing nature has been shown to influence the compound's solubility and bioavailability, making it suitable for various pharmaceutical applications.

In terms of synthesis, the preparation of 2172468-36-7 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances efficiency but also minimizes the environmental impact associated with traditional synthetic methods.

The application of N-(phenyl)butynamide derivatives in materials science has also been a topic of recent research. Scientists have investigated their potential as precursors for carbon nanotubes and graphene-like materials. The ability of these compounds to form stable carbon frameworks under high-energy conditions has opened new avenues for nanotechnology applications.

In conclusion, 2172468-36-7, or 2-{(9H-fluoren-9-yllmethoxycarbonyl}amino)-N-(phenyl)butynamide acetic acid, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals and materials science.